Cas no 2551119-25-4 (1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride
• CAS No: 2551119-25-4
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD32875247
• CID: 5656751
• PubChem ID: 155822229
• Update Time: 2025-06-25

1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27193313
• 1-(4-Amino-3-methylphenoxy)propan-2-ol;hydrochloride
• 2551119-25-4
• 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride

• MDL： MFCD32875247
• Inchi： 1S/C10H15NO2.ClH/c1-7-5-9(3-4-10(7)11)13-6-8(2)12;/h3-5,8,12H,6,11H2,1-2H3;1H
• InChI Key： SICSCLPWADWHBY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)N)CC(C)O

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride

Introduction to 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride (CAS No. 2551119-25-4)

1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2551119-25-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this hydrochloride salt incorporates a phenoxy group linked to a propyl chain, with an amino substituent on the aromatic ring, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the phenoxy moiety at the 4-position and the amino group at the 3-position introduces specific electronic and steric properties that influence its reactivity and interaction with biological targets. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of both amino and hydroxyl functional groups in 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride suggests potential applications in the development of bioactive molecules. For instance, such compounds have been investigated for their role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. Researchers have been leveraging its structural features to design derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy. The aromatic ring system provides a platform for selective interactions with biological targets, while the aliphatic chain offers flexibility for further functionalization. This balance makes 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride a valuable asset in drug discovery programs.

Recent studies have highlighted the importance of phenoxy-containing compounds in addressing various therapeutic challenges. For example, derivatives of this class have shown promise in inhibiting inflammatory pathways and modulating neurotransmitter systems. The amino group, in particular, serves as a key site for hydrogen bonding interactions, which are crucial for achieving high affinity and selectivity in drug design. These findings underscore the significance of 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride as a building block for novel therapeutic agents.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its metabolic stability. This is particularly important for oral administration, where poor solubility can limit bioavailability. By optimizing the salt form, pharmaceutical companies can develop more effective formulations that ensure better patient compliance and therapeutic outcomes.

From a synthetic chemistry perspective, 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride offers a rich ground for exploring new methodologies and strategies. The challenge lies in achieving regioselective modifications while maintaining the integrity of the key functional groups. Advances in catalytic processes and green chemistry principles have made it possible to synthesize this compound with greater efficiency and environmental sustainability.

The biological activity of 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride has been studied across various models, including cell-based assays and animal models. Preliminary results suggest that it exhibits moderate activity against certain targets, making it a promising candidate for further optimization. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for developing next-generation drugs.

In conclusion, 1-(4-amino-3-methylphenoxy)propan-2-ol hydrochloride (CAS No. 2551119-25-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it an attractive candidate for drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in shaping the future of medicine.